Cas no 379266-50-9 (2-4-(2-fluorophenoxy)-5-methyl-1H-pyrazol-3-yl-5-(1-phenyl-1H-pyrazol-4-yl)methoxyphenol)

• Product Name: 2-4-(2-fluorophenoxy)-5-methyl-1H-pyrazol-3-yl-5-(1-phenyl-1H-pyrazol-4-yl)methoxyphenol
• CAS No: 379266-50-9
• MF: C₂₆H₂₁FN₄O₃
• MW: 456.468349218369
• CID: 6158784
• Update Time: 2025-10-29

2-4-(2-fluorophenoxy)-5-methyl-1H-pyrazol-3-yl-5-(1-phenyl-1H-pyrazol-4-yl)methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-4-(2-fluorophenoxy)-5-methyl-1H-pyrazol-3-yl-5-(1-phenyl-1H-pyrazol-4-yl)methoxyphenol
• Phenol, 2-[4-(2-fluorophenoxy)-5-methyl-1H-pyrazol-3-yl]-5-[(1-phenyl-1H-pyrazol-4-yl)methoxy]-

• Inchi： 1S/C26H21FN4O3/c1-17-26(34-24-10-6-5-9-22(24)27)25(30-29-17)21-12-11-20(13-23(21)32)33-16-18-14-28-31(15-18)19-7-3-2-4-8-19/h2-15,32H,16H2,1H3,(H,29,30)
• InChI Key： JOBLXLLJPQRWAX-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC2=CN(C3=CC=CC=C3)N=C2)=CC=C1C1C(OC2=CC=CC=C2F)=C(C)NN=1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 637.9±55.0 °C(Predicted)
• pka: 7.86±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-4-(2-fluorophenoxy)-5-methyl-1H-pyrazol-3-yl-5-(1-phenyl-1H-pyrazol-4-yl)methoxyphenol

Compound CAS No 379266-50-9: 2-[4-(2-fluorophenoxy)-5-methyl-1H-pyrazol-3-yl]-5-[1-(1H-pyrazol-4-yl)phenyl]methoxyphenol

The compound with CAS No 379266-50-9, named 2-[4-(2-fluorophenoxy)-5-methyl-1H-pyrazol-3-yl]-5-[1-(1H-pyrazol-4-yl)phenyl]methoxyphenol, is a highly complex and specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of phenolic derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound is characterized by a phenolic core, which serves as the central framework for various functional groups. The pyrazole ring system is a key feature of this molecule, contributing to its unique chemical properties and bioactivity. Pyrazole, a five-membered aromatic heterocycle containing two nitrogen atoms, is widely recognized for its role in stabilizing molecular structures and enhancing pharmacokinetic profiles.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways involved in inflammatory diseases and cancer progression. The presence of a fluorophenoxy group at the 4-position of the pyrazole ring introduces electronic effects that enhance the molecule's ability to interact with target proteins, such as kinases and receptors, which are critical in disease pathogenesis.

In terms of synthesis, this compound is typically prepared through a multi-step process involving cross-coupling reactions and heterocyclic ring formation techniques. The use of palladium catalysts in these reactions has been pivotal in achieving high yields and maintaining structural integrity during the synthesis process.

From an analytical standpoint, the compound has been extensively studied using advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry to confirm its structure and purity. These studies have provided valuable insights into the molecule's conformational flexibility and stability under various experimental conditions.

The biological evaluation of this compound has revealed promising results in preclinical models of chronic inflammation and oxidative stress-related disorders. Its ability to inhibit pro-inflammatory cytokines and modulate redox balance suggests potential applications in the development of novel anti-inflammatory agents.

Furthermore, recent research has explored the use of this compound as a lead molecule for drug design targeting neurodegenerative diseases such as Alzheimer's disease (AD). The pyrazole moiety has been shown to exhibit neuroprotective effects by reducing amyloid-beta peptide aggregation and mitigating oxidative damage in neuronal cells.

In conclusion, CAS No 379266-50-9 represents a significant advancement in the field of medicinal chemistry, offering a versatile platform for exploring new therapeutic strategies across multiple disease areas.